1-Cyclohexyl-3-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)urea
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Description
1-Cyclohexyl-3-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)urea is a useful research compound. Its molecular formula is C21H34N4O and its molecular weight is 358.53. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
One significant application of similar urea derivatives is in the field of corrosion inhibition. For instance, derivatives such as 1,3,5-triazinyl urea have been evaluated for their efficiency in preventing mild steel corrosion in acidic solutions. These compounds exhibit a strong adsorption on the steel surface, forming a protective layer and significantly reducing corrosion rates through a mixed mode of inhibition. This application underscores the potential utility of urea derivatives in industrial settings where metal preservation is critical (Mistry et al., 2011).
Biochemical Evaluation
In the realm of biochemical research, flexible urea derivatives have been synthesized and assessed for their antiacetylcholinesterase activity. This work aims to optimize the chemical spacers in these compounds, enhancing their effectiveness in inhibiting acetylcholinesterase, an enzyme relevant in conditions such as Alzheimer's disease. Such studies highlight the therapeutic potential of urea derivatives in developing treatments for neurodegenerative disorders (Vidaluc et al., 1995).
Synthesis and Material Science
Urea derivatives have also found applications in the synthesis of new materials and chemical probes. For example, polythiophene-based conjugated polymers incorporating urea units have been developed for selective metal ion detection in aqueous solutions. These materials exhibit high sensitivity and selectivity towards specific metal ions, such as Hg2+ and Cu2+, demonstrating their utility in environmental monitoring and analytical chemistry (Guo et al., 2014).
Organic Synthesis and Chemical Reactions
Furthermore, urea and its derivatives play a crucial role in facilitating various organic synthesis reactions. For instance, they are involved in amide formation processes in aqueous media, offering insights into bioconjugation techniques critical for developing pharmaceuticals and biomaterials. Understanding the mechanism of these reactions helps refine synthetic methodologies for producing more efficient and selective chemical transformations (Nakajima & Ikada, 1995).
Properties
IUPAC Name |
1-cyclohexyl-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H34N4O/c1-17-8-10-18(11-9-17)20(25-14-12-24(2)13-15-25)16-22-21(26)23-19-6-4-3-5-7-19/h8-11,19-20H,3-7,12-16H2,1-2H3,(H2,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAFJFTODNUKDGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)NC2CCCCC2)N3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H34N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.